Cas no 1934574-81-8 (1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 1934574-81-8
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• CID: 5221276
• Update Time: 2025-05-21

1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C6H7F3O2/c1-5(4(10)11)2-3(5)6(7,8)9/h3H,2H2,1H3,(H,10,11)
• InChI Key： MVNRGPSCFHXBBA-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CC1C(F)(F)F

Additional information on 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, Mixture of diastereomers

Comprehensive Overview of 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1934574-81-8) and Its Applications

The compound 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid, with the CAS number 1934574-81-8, is a versatile chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. As a mixture of diastereomers, this compound exhibits unique stereochemical properties that make it valuable for synthetic applications. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in drug design. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and neurological disorders.

In recent years, the demand for fluorinated cyclopropane derivatives has surged due to their remarkable biological activity and stability. The 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is no exception, as it serves as a key intermediate in the synthesis of advanced materials and specialty chemicals. Its diastereomeric mixture offers a broad spectrum of reactivity, enabling chemists to tailor its properties for specific applications. This adaptability aligns with the growing trend of precision chemistry, where fine-tuning molecular structures is essential for achieving desired outcomes.

One of the most compelling aspects of this compound is its role in green chemistry initiatives. The incorporation of fluorine atoms often reduces the environmental impact of chemical processes by improving efficiency and reducing waste. As sustainability becomes a top priority across industries, 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is emerging as a candidate for eco-friendly synthesis routes. Its compatibility with catalytic methods and biocatalysis further underscores its potential in reducing the carbon footprint of chemical manufacturing.

The pharmaceutical industry has shown particular interest in this compound due to its bioisosteric properties. The trifluoromethyl group mimics the behavior of other functional groups while offering enhanced stability, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its utility in the design of protease inhibitors and GPCR modulators, which are pivotal in treating diseases like diabetes and hypertension. Additionally, its diastereomeric mixture provides a platform for exploring stereoselective reactions, a hot topic in drug discovery.

Beyond pharmaceuticals, 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid is gaining traction in the agrochemical sector. Its structural features make it an ideal candidate for developing next-generation pesticides with improved efficacy and lower toxicity. The trifluoromethyl group enhances the compound's ability to penetrate plant tissues, ensuring targeted action against pests while minimizing environmental harm. This aligns with the global push for sustainable agriculture and the reduction of hazardous chemicals in farming.

From a synthetic perspective, the compound's cyclopropane ring offers unique reactivity patterns that are exploited in ring-opening reactions and cycloadditions. These transformations are essential for constructing complex molecular architectures, a recurring theme in modern organic chemistry. The mixture of diastereomers further enriches its utility, as each isomer can participate in distinct reaction pathways, enabling diverse synthetic strategies.

In conclusion, 1-methyl-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1934574-81-8) represents a multifaceted tool for researchers across multiple disciplines. Its stereochemical diversity, fluorine-rich structure, and broad applicability make it a standout compound in the realm of specialty chemicals. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping the future of chemical science.